molecular formula C26H23N3O B2799518 1-(3,4-dimethylphenyl)-3-(4-methoxyphenyl)-8-methyl-1H-pyrazolo[4,3-c]quinoline CAS No. 901021-27-0

1-(3,4-dimethylphenyl)-3-(4-methoxyphenyl)-8-methyl-1H-pyrazolo[4,3-c]quinoline

Cat. No.: B2799518
CAS No.: 901021-27-0
M. Wt: 393.49
InChI Key: LXVLPXQYVKDCCR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

The compound 1-(3,4-dimethylphenyl)-3-(4-methoxyphenyl)-8-methyl-1H-pyrazolo[4,3-c]quinoline (hereafter referred to as the target compound) is a pyrazoloquinoline derivative characterized by three key substituents:

  • A 3,4-dimethylphenyl group at position 1 of the pyrazole ring.
  • A 4-methoxyphenyl group at position 2.
  • A methyl group at position 8 of the quinoline ring.

The target compound’s substituents are electron-donating (methyl and methoxy groups), which may influence its electronic properties, solubility, and binding affinity compared to analogs with electron-withdrawing groups.

Properties

IUPAC Name

1-(3,4-dimethylphenyl)-3-(4-methoxyphenyl)-8-methylpyrazolo[4,3-c]quinoline
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H23N3O/c1-16-5-12-24-22(13-16)26-23(15-27-24)25(19-7-10-21(30-4)11-8-19)28-29(26)20-9-6-17(2)18(3)14-20/h5-15H,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LXVLPXQYVKDCCR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C3C(=CN=C2C=C1)C(=NN3C4=CC(=C(C=C4)C)C)C5=CC=C(C=C5)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H23N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

393.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Structural and Substituent Variations

The following table highlights structural differences between the target compound and similar pyrazolo[4,3-c]quinoline derivatives:

Compound Name Substituents (Position) Molecular Formula Molecular Weight Key Properties/Notes
Target Compound 1: 3,4-dimethylphenyl; 3: 4-methoxyphenyl; 8: methyl C₂₆H₂₃N₃O 393.48* Electron-donating groups may enhance lipophilicity and metabolic stability.
1-(4-Chlorophenyl)-8-fluoro-3-(3-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline 1: 4-Cl-phenyl; 3: 3-methoxyphenyl; 8: F C₂₃H₁₅ClFN₃O 403.84 Electronegative substituents (Cl, F) may increase HOMO/LUMO energy gaps .
8-Methyl-5-(4-methylbenzyl)-3-phenyl-5H-pyrazolo[4,3-c]quinoline 5: 4-methylbenzyl; 3: phenyl; 8: methyl C₂₆H₂₃N₃ 353.48 Benzyl substitution at position 5 may sterically hinder target interactions.
8-Ethoxy-3-(4-methoxyphenyl)-5-[(3-methylphenyl)methyl]pyrazolo[4,3-c]quinoline 8: ethoxy; 3: 4-methoxyphenyl; 5: 3-methylbenzyl C₂₉H₂₇N₃O₂ 449.55 Ethoxy group enhances solubility; 3-methylbenzyl may alter π-π stacking interactions.

*Molecular weight estimated based on structural analogs.

Electronic and Physical Properties

  • Electron-Donating vs. Withdrawing Groups : The target compound’s methyl and methoxy substituents are electron-donating, which may lower its HOMO/LUMO energy levels compared to CF₃-containing analogs. This could reduce its oxidative stability but improve binding to hydrophobic enzyme pockets .

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